4-[4-(2,2-Dimethylpropanoyloxy)phenylthio]phenyl 2,2-dimethylpropanoate

• IUPAC Name: [4-[4-(2,2-dimethylpropanoyloxy)phenyl]sulfanylphenyl] 2,2-dimethylpropanoate
• InChI: InChI=1S/C22H26O4S/c1-21(2,3)19(23)25-15-7-11-17(12-8-15)27-18-13-9-16(10-14-18)26-20(24)22(4,5)6/h7-14H,1-6H3
• InChI Key: AVKTWHQUXVAXNA-UHFFFAOYSA-N
• Canonical SMILES: CC(C)(C)C(=O)OC1=CC=C(C=C1)SC2=CC=C(C=C2)OC(=O)C(C)(C)C
• Molecular Formula: C22H26O4S
• Molecular Weight: 386.5 g/mol

Description

Synthesis Analysis

The synthesis of methyl 3,3-bis[4-(dimethylamino)phenyl]-2,2-dimethylpropanoate (a related compound) involves the alkylation of methyl isobutyrate silyl enol ether with bis[4-(dimethylamino)phenyl]methanol. This reaction is facilitated using 1,1,1,3,3,3-hexafluoroisopropanol (HFIP) as a solvent and reaction promoter.

Scientific Research Applications

Ophthalmology and Glaucoma Treatment

• Dipivefrine is primarily used as a prodrug for treating glaucoma and ocular hypertension. When administered topically, it converts to epinephrine (adrenaline) within the eye. Epinephrine reduces intraocular pressure by enhancing aqueous humor outflow and decreasing fluid production in the ciliary body. .

Polymer Chemistry and Material Science

• Researchers have explored dipivefrine derivatives in the synthesis of novel polyimides. For instance, 4-(4-diethylamino)phenyl-2,6-bis(4-(4-aminophenoxy)phenyl)pyridine (EPAPP) , derived from dipivefrine, has been used to prepare polyimides with desirable thermal, soluble, and hydrophobic properties. .

Organic Electronics and Semiconductors

• Dipivefrine-based compounds have been incorporated into donor–acceptor (D–A) conjugated polymers. For example, 4-(4-((2-ethylhexyl)oxy)phenyl)-4H-dithieno[3,2-b:2′,3′-d]pyrrole (EPDP) has been combined with other acceptor moieties to create semiconducting materials. .